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Compound of Interest

Compound Name: Ethyl 2,2,2-triethoxyacetate

Cat. No.: B039538 Get Quote

An In-depth Technical Guide to Ethyl 2,2,2-
triethoxyacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2,2,2-triethoxyacetate, a

versatile organic compound with applications in organic synthesis. This document details its

chemical and physical properties, outlines a key experimental protocol for its use, and

illustrates its role in chemical transformations.

Core Compound Specifications
Ethyl 2,2,2-triethoxyacetate is an ester recognized for its utility as a reagent in synthetic

organic chemistry.[1][2] Its structure, characterized by the presence of three ethoxy groups on

the alpha-carbon, precludes it from undergoing self-condensation in Claisen reactions, making

it a valuable component in crossed Claisen condensations.[3][4][5]

Below is a summary of its key quantitative data:
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Property Value Source(s)

Molecular Formula C₁₀H₂₀O₅ [1][2][6]

Molecular Weight 220.26 g/mol [1][6]

CAS Number 57267-03-5 [1]

Appearance Colorless to pale yellow liquid [1][2]

Purity Typically ≥95%

Synthetic Applications: The Claisen Condensation
A primary application of Ethyl 2,2,2-triethoxyacetate is in the Claisen condensation,

specifically in mixed (or crossed) Claisen condensations, to synthesize β-keto esters.[1] Due to

the absence of α-hydrogens, Ethyl 2,2,2-triethoxyacetate can only serve as the electrophilic

acceptor in the reaction, reacting with an enolizable ester or ketone to yield a single β-keto

ester product, thus avoiding the formation of a mixture of products that can occur when two

enolizable esters are used.[3][4][5]

This protocol describes a general procedure for the synthesis of a β-keto ester using Ethyl
2,2,2-triethoxyacetate and a generic enolizable ester (e.g., ethyl acetate) in the presence of a

strong base like sodium ethoxide.

Materials:

Ethyl 2,2,2-triethoxyacetate

Enolizable ester (e.g., ethyl acetate)

Sodium ethoxide

Anhydrous ethanol

Anhydrous diethyl ether

Aqueous solution of a weak acid (e.g., acetic acid or hydrochloric acid) for workup
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Drying agent (e.g., anhydrous magnesium sulfate)

Round-bottom flask equipped with a reflux condenser and a dropping funnel

Magnetic stirrer and heating mantle

Separatory funnel

Procedure:

Preparation of the Reaction Apparatus: A dry, three-necked round-bottom flask is equipped

with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel. The

apparatus is flushed with an inert gas (e.g., nitrogen or argon).

Reaction Setup: Sodium ethoxide is dissolved in anhydrous ethanol in the reaction flask

under an inert atmosphere.

Addition of the Enolizable Ester: The enolizable ester (e.g., ethyl acetate) is added dropwise

to the stirred solution of sodium ethoxide at room temperature.

Addition of Ethyl 2,2,2-triethoxyacetate: After the addition of the enolizable ester, Ethyl
2,2,2-triethoxyacetate is added dropwise to the reaction mixture.

Reaction: The reaction mixture is heated to reflux and maintained at that temperature for

several hours with continuous stirring to ensure the completion of the condensation.

Quenching and Workup: After cooling to room temperature, the reaction is quenched by the

slow addition of a weak aqueous acid. The resulting mixture is transferred to a separatory

funnel, and the aqueous layer is extracted with diethyl ether.

Purification: The combined organic layers are washed with brine, dried over an anhydrous

drying agent, and the solvent is removed under reduced pressure to yield the crude β-keto

ester.

Final Purification: The crude product can be further purified by distillation or column

chromatography.
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Reaction Workflow Visualization
The following diagram illustrates the logical workflow of the mixed Claisen condensation for the

synthesis of a β-keto ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of Ethyl 2,2,2-
triethoxyacetate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039538#molecular-weight-and-formula-of-ethyl-2-2-
2-triethoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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